ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate

• IUPAC Name: ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.01,5]nonane-7-carboxylate
• InChI: InChI=1S/C10H13NO4/c1-2-14-7(12)9-3-10(4-9)6-15-8(13)11(10)5-9/h2-6H2,1H3
• InChI Key: MUFIMBRQHFHUKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CC3(C1)COC(=O)N3C2
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol

Description

Ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate (EOAC) is a compound of interest in the field of organic chemistry. It is a cyclic compound that has been studied for its potential applications in various scientific research areas.

Scientific Research Applications

Ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate has been studied for its potential applications in various scientific research areas. It has been used as a reagent for synthesizing other compounds, such as amino acids, peptides, and nucleotides. It has also been used in the synthesis of pharmaceuticals, such as antiepileptics and anti-inflammatory drugs. Additionally, ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate has been studied for its potential applications in biochemistry, such as the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate is not fully understood. However, it is believed that its reactivity is due to the presence of a reactive intermediate, which is formed upon reaction with a base. This intermediate is then able to react with other molecules to form the desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate are not fully understood. However, it has been reported to possess anti-inflammatory and anti-epileptic properties. Additionally, it has been reported to possess anticonvulsant and antinociceptive properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate has several advantages for lab experiments. It is a relatively inexpensive and easy to synthesize compound, and it is stable in a variety of solvents and temperatures. Additionally, it is a non-toxic and non-volatile compound. However, it has some limitations. It is not soluble in water, and it is not suitable for use in biological systems due to its reactivity.

Future Directions

Given the potential applications of ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate, there are many potential future directions in which research can be conducted. These include further investigation into its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research can be conducted into its potential applications in the synthesis of pharmaceuticals and its use in biochemistry. Furthermore, research can be conducted into its use as a reagent in the synthesis of other compounds, such as amino acids, peptides, and nucleotides.

Synthesis Methods

Ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate can be synthesized from ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylic acid (ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate-acid) through a multi-step reaction. The first step involves the reaction of ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate-acid with sodium hydride to form an intermediate. The intermediate is then subjected to a dehydration reaction with anhydrous hydrogen chloride to produce ethyl 4-oxo-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane-7-carboxylate.